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Abstract

This technical guide provides a comprehensive overview of 2-Chloro-5-fluorophenethyl
bromide, a halogenated aromatic compound with significant potential as a building block in
medicinal chemistry and organic synthesis. Due to its limited commercial availability, this guide
places a strong emphasis on a robust and practical synthetic pathway, starting from readily
available precursors. The document details the molecular structure, predicted physicochemical
properties, and expected spectroscopic characteristics of the target molecule. Furthermore, it
explores its reactivity, potential applications in drug discovery, and essential safety and
handling protocols. This guide is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Introduction and Structural Elucidation

2-Chloro-5-fluorophenethyl bromide, systematically named 1-(2-bromoethyl)-2-chloro-5-
fluorobenzene, is a substituted aromatic compound. Its structure features a benzene ring
substituted with a chlorine atom at position 2, a fluorine atom at position 5, and a 2-bromoethyl
group at position 1.
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It is crucial to distinguish this compound from its isomer, 2-Chloro-5-fluorobenzyl bromide (CAS
No. 81778-09-8). The "phenethyl" designation indicates a two-carbon chain separating the
benzene ring from the bromine atom, whereas the "benzyl" isomer has only a single carbon in
that position. This structural difference significantly impacts the molecule's reactivity and
potential applications. As of the writing of this guide, a unique CAS number for 2-Chloro-5-
fluorophenethyl bromide is not widely documented, suggesting it is not a commonly stocked
research chemical.

Molecular Structure

[Z-Chloro-s-ﬂuorophenylacetic acid Reduction (e.g., LiAlH 2-(2-Chloro-5-fluorophenyl)ethanol Bromination (e.g., PPhs, CBra 2-Chloro-5-fluorophenethyl bromide]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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